Cas no 2694726-13-9 (4-chloro-2-fluoro-6-iodo-N-methylaniline)

• Product Name: 4-chloro-2-fluoro-6-iodo-N-methylaniline
• CAS No: 2694726-13-9
• MF: C₇H₆ClFIN
• MW: 285.485116481781
• CID: 5613283
• PubChem ID: 165941252
• Update Time: 2023-09-21

4-chloro-2-fluoro-6-iodo-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-33048180
• 2694726-13-9
• 4-chloro-2-fluoro-6-iodo-N-methylaniline

• Inchi： 1S/C7H6ClFIN/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3,11H,1H3
• InChI Key： FXTLUBMFHZYGRC-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1NC)F)Cl

Computed Properties

• Exact Mass: 284.92175g/mol
• Monoisotopic Mass: 284.92175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų